Amorphous metal–organic frameworks for drug delivery†
Chemical Communications Pub Date: 2015-07-21 DOI: 10.1039/C5CC05237H
Abstract
We report the encapsulation of the hydrophilic model molecule calcein in the Zr-based MOF UiO-66, followed by amorphization of the framework by ball-milling. We show controlled release of calcein over more than 30 days, compared with the 2 day release period from crystalline UiO-66.
![Graphical abstract: Amorphous metalāorganic frameworks for drug delivery](http://scimg.chem960.com/usr/1/C5CC05237H.jpg)
![Amorphous metal–organic frameworks for drug delivery†](https://scimg.chem960.com/usr/1/C5CC05237H.jpg)
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